Cas no 73712-25-1 (N,N''-di(prop-2-en-1-yl)benzene-1,4-dicarboxamide)

• Product Name: N,N''-di(prop-2-en-1-yl)benzene-1,4-dicarboxamide
• CAS No: 73712-25-1
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 978334
• PubChem ID: 47106782
• Update Time: 2025-08-05

N,N''-di(prop-2-en-1-yl)benzene-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N,N''-di(prop-2-en-1-yl)benzene-1,4-dicarboxamide
• 1,4-Terephthalsaeure-bis-(monoallylamid)
• N,N'-Diallylterephthalamid
• 4-N,4-N-bis(prop-2-enyl)benzene-1,4-dicarboxamide
• starbld0039330
• 73712-25-1
• N1,N1-Diallylterephthalamide
• SCHEMBL14058649
• N'-bisallyl terephthalamide
• N,N-diprop-2-enylbenzene-1,4-dicarboxamide
• N1,N1-bis(prop-2-en-1-yl)benzene-1,4-dicarboxamide

• Inchi： 1S/C14H16N2O2/c1-3-9-16(10-4-2)14(18)12-7-5-11(6-8-12)13(15)17/h3-8H,1-2,9-10H2,(H2,15,17)
• InChI Key： WYJPETSAMWQUPK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(N)=O)=CC=1)N(CC=C)CC=C

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 58.20000
• LogP: 2.30000

Additional information on N,N''-di(prop-2-en-1-yl)benzene-1,4-dicarboxamide

Professional Introduction to N,N''-di(prop-2-en-1-yl)benzene-1,4-dicarboxamide (CAS No. 73712-25-1)

N,N''-di(prop-2-en-1-yl)benzene-1,4-dicarboxamide, a compound with the chemical identifier CAS No. 73712-25-1, is a sophisticated organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of N,N''-di(prop-2-en-1-yl)benzene-1,4-dicarboxamide consists of a benzene core substituted with two propenyl groups and amide functionalities at the 1 and 4 positions. This configuration imparts upon the molecule a high degree of reactivity and versatility, enabling it to participate in diverse chemical transformations. The presence of amide groups not only enhances its solubility in polar solvents but also opens up possibilities for further functionalization, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing molecules with enhanced biological activity. N,N''-di(prop-2-en-1-yl)benzene-1,4-dicarboxamide has emerged as a key compound in this domain due to its ability to interact with biological targets in a selective manner. Studies have demonstrated its potential in modulating various cellular processes, including inflammation, apoptosis, and signal transduction pathways. These findings have positioned it as a valuable tool for investigating the mechanisms underlying several diseases.

One of the most compelling aspects of N,N''-di(prop-2-en-1-yl)benzene-1,4-dicarboxamide is its structural flexibility, which allows for the synthesis of a wide range of derivatives with tailored properties. Researchers have leveraged this flexibility to design analogs that exhibit improved pharmacokinetic profiles and reduced toxicity. For instance, modifications at the propenyl groups have been shown to enhance binding affinity to specific receptors, while alterations at the amide moieties can influence metabolic stability.

The pharmaceutical industry has taken notice of these attributes, leading to increased investment in exploring the therapeutic potential of N,N''-di(prop-2-en-1-yl)benzene-1,4-dicarboxamide. Preclinical studies have highlighted its efficacy in models of neurological disorders, cancer, and autoimmune diseases. The compound's ability to cross the blood-brain barrier has made it particularly promising for treating central nervous system conditions. Additionally, its interaction with microtubule dynamics has sparked interest in its potential as an anti-cancer agent.

Beyond pharmaceutical applications, N,N''-di(prop-2-en-1-yl)benzene-1,4-dicarboxamide has found utility in materials science. Its unique molecular architecture makes it suitable for designing polymers with enhanced mechanical strength and thermal stability. These properties are particularly valuable in the development of advanced coatings and composites used in aerospace and automotive industries. Furthermore, its luminescent properties have been exploited in creating novel organic light-emitting diodes (OLEDs), contributing to the advancement of display technologies.

The synthesis of N,N''-di(propenyl)-benzene dicarboxamide presents both challenges and opportunities for synthetic chemists. The strategic placement of amide groups requires precise control over reaction conditions to ensure high yield and purity. However, recent advancements in catalytic methods have streamlined these processes, making large-scale production more feasible. This progress has been complemented by innovations in computational chemistry, which have enabled researchers to predict optimal synthetic routes with greater accuracy.

The environmental impact of producing and utilizing CAS No 73712 25 1 is another critical consideration. Efforts are underway to develop greener synthetic methodologies that minimize waste and reduce energy consumption. By integrating principles of green chemistry into its synthesis, the industry can ensure that this compound remains sustainable while maintaining its high performance standards.

In conclusion, N,N''-(propenyl)-benzene dicarboxamide represents a significant advancement in chemical research with far-reaching implications for medicine and materials science. Its unique structure and versatile reactivity make it a cornerstone compound for developing innovative solutions across multiple disciplines. As research continues to uncover new applications and refine synthetic techniques, this molecule is poised to play an increasingly pivotal role in shaping the future of science and technology.